![molecular formula C4H4FN3 B1282541 6-Fluoropyridazin-3-amine CAS No. 108784-42-5](/img/structure/B1282541.png)
6-Fluoropyridazin-3-amine
Overview
Description
6-Fluoropyridazin-3-amine (6-FP3A) is an organic compound belonging to the pyridazine family of heterocyclic compounds. It is a colorless, water-soluble solid, and is commonly used as an intermediate in organic syntheses. 6-FP3A has been used in a variety of scientific research applications, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Antimicrobial Agents
6-Fluoropyridazin-3-amine and its derivatives have been utilized in the synthesis of new fluorinated amino-heterocyclic compounds, particularly those bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moieties. These compounds have been evaluated as antimicrobial agents, with some showing high activity due to the presence of both nitro and fluorine elements (Bawazir & Abdel-Rahman, 2018).
Ligand Preparation and Reaction with Dioxygen
The compound is used in preparing the tris(2-fluoro-6-pyridylmethyl)amine ligand, F3TPA, which when complexed to FeCl2, forms a stable high-spin F3TPAFe(II)Cl2 complex. This complex reacts instantly with molecular dioxygen, leading to the formation of unsymmetrical micro-oxo dimers, which are significant in the field of inorganic chemistry (Machkour et al., 2004).
Structural Analysis in Crystallography
This compound derivatives are used in crystallography for structural analysis and Hirshfeld surface analysis. This application is crucial in understanding the molecular structure and properties of these compounds (Ullah & Stoeckli-Evans, 2021).
Potential Anti-HIV and CDK2 Inhibitors
Fluorine-substituted 1,2,4-triazinones, synthesized from derivatives of this compound, have shown potential as anti-HIV-1 and CDK2 inhibitors. This indicates a significant application in the development of new therapeutic agents (Makki et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 6-Fluoropyridazin-3-amine are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Mode of Action
As with the target of action, ongoing research is expected to shed light on how this compound interacts with its targets and the resulting changes that occur .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are as follows :
The compound has a Log Po/w (iLOGP) of 0.99, indicating its lipophilicity . Its water solubility is 11.8 mg/ml, classifying it as very soluble .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. As research progresses, more information about these effects is expected to become available .
Action Environment
Factors such as pH, temperature, and presence of other compounds could potentially affect its action .
properties
IUPAC Name |
6-fluoropyridazin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4FN3/c5-3-1-2-4(6)8-7-3/h1-2H,(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUZFBUYOMPPPEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40547540 | |
Record name | 6-Fluoropyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40547540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108784-42-5 | |
Record name | 6-Fluoropyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40547540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-fluoropyridazin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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